Cas no 93983-17-6 (2,2'-[[2-ethyl-2-(hydroxymethyl)propane-1,3-diyl]bis(oxymethylene)]bis[2-ethylpropane-1,3-diol])

• Product Name: 2,2'-[[2-ethyl-2-(hydroxymethyl)propane-1,3-diyl]bis(oxymethylene)]bis[2-ethylpropane-1,3-diol]
• CAS No: 93983-17-6
• MF: C₁₈H₃₈O₇
• MW: 366.490127086639
• CID: 1000508
• PubChem ID: 44152468
• Update Time: 2025-04-20

2,2'-[[2-ethyl-2-(hydroxymethyl)propane-1,3-diyl]bis(oxymethylene)]bis[2-ethylpropane-1,3-diol] Chemical and Physical Properties

Names and Identifiers

• 2,2'-[[2-ethyl-2-(hydroxymethyl)propane-1,3-diyl]bis(oxymethylene)]bis[2-ethylpropane-1,3-diol]
• 2-[[2-[2,2-bis(hydroxymethyl)butoxymethyl]-2-(hydroxymethyl)butoxy]methyl]-2-ethylpropane-1,3-diol
• EINECS 301-305-4
• 2,2'-((2-Ethyl-2-(hydroxymethyl)propane-1,3-diyl)bis(oxymethylene))bis(2-ethylpropane-1,3-diol)
• 2,2'-[[2-Ethyl-2-(hydroxymethyl)-1,3-propanediyl]bis(oxymethylene)]bis[2-ethyl-1,3-propanediol]
• 93983-17-6
• DTXSID50240171
• NS00062291
• 1,3-Propanediol, 2,2'-[[2-ethyl-2-(hydroxymethyl)-1,3-propanediyl]bis(oxymethylene)]bis[2-ethyl-
• LEP9T7BB3M
• AJXQSAYQHHODGY-UHFFFAOYSA-N

• Inchi： 1S/C18H38O7/c1-4-16(7-19,8-20)12-24-14-18(6-3,11-23)15-25-13-17(5-2,9-21)10-22/h19-23H,4-15H2,1-3H3
• InChI Key： AJXQSAYQHHODGY-UHFFFAOYSA-N
• SMILES： O(CC(CO)(CO)CC)CC(CO)(CC)COCC(CO)(CO)CC

Computed Properties

• Exact Mass: 366.26175355g/mol
• Monoisotopic Mass: 366.26175355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 120Ų